AZT triphosphate

• CAS: 106060-92-8; 92586-35-1
• Molecular Formula: C10H16N5O13P3
• Molecular Weight: 507.18 g/mol
• InChI: InChI=1S/C10H16N5O13P3/c1-5-3-15(10(17)12-9(5)16)8-2-6(13-14-11)7(26-8)4-25-30(21,22)28-31(23,24)27-29(18,19)20/h3,6-8H,2,4H2,1H3,(H,21,22)(H,23,24)(H,12,16,17)(H2,18,19,20)/t6-,7+,8+/m0/s1
• InChIKey: GLWHPRRGGYLLRV-XLPZGREQSA-N

AZT Triphosphate: Procurement and Selection Criteria

AZT triphosphate (3'-azido-3'-deoxythymidine-5'-triphosphate; AZTTP) is the intracellularly phosphorylated active metabolite of the antiretroviral prodrug zidovudine (AZT). It functions as a nucleoside reverse transcriptase inhibitor (NRTI) by competing with the natural substrate deoxythymidine triphosphate (dTTP) for incorporation into nascent viral DNA by HIV-1 reverse transcriptase (RT), leading to obligate chain termination [1]. AZTTP is distinguished by its high affinity for HIV-1 RT, with a reported Ki of 21.8 nM against wild-type enzyme, making it a critical reference standard for enzymology, resistance mechanism studies, and drug discovery efforts targeting HIV reverse transcriptase [2].

Cell-free HIV-1 RT inhibition assays

Bypasses cellular phosphorylation for direct enzyme studies

Thymidine analog NRTI pharmacology probe

• [1] Furman PA, Fyfe JA, St Clair MH, et al. Phosphorylation of 3'-azido-3'-deoxythymidine and selective interaction of the 5'-triphosphate with human immunodeficiency virus reverse transcriptase. Proc Natl Acad Sci U S A. 1986;83(21):8333-8337. doi:10.1073/pnas.83.21.8333 View Source
• [2] Ueno T, Shirasaka T, Mitsuya H. Enzymatic characterization of human immunodeficiency virus type 1 reverse transcriptase resistant to multiple 2',3'-dideoxynucleoside 5'-triphosphates. J Biol Chem. 1995;270(40):23605-23611. doi:10.1074/jbc.270.40.23605 View Source

AZT Triphosphate: Limitations of In-Class Substitution

Substituting AZT triphosphate with other thymidine analog triphosphates (e.g., d4TTP) or cytidine analogs (e.g., 3TCTP) introduces significant variability in key experimental parameters including enzyme inhibition potency, resistance mutation susceptibility, and excision dynamics. For instance, the Ki of AZTTP for wild-type HIV-1 RT (21.8 nM) differs substantially from that of d4TTP (49.2 nM), while the intracellular half-life of AZTTP (5-13 hours) contrasts sharply with that of 3TCTP (23-49 hours), fundamentally altering experimental outcomes in time-course studies [1][2]. Furthermore, AZTTP exhibits a distinct resistance profile: mutations such as D67N/K70R/T215F/K219Q confer high-level resistance to AZTTP via enhanced ATP-dependent excision, whereas these same mutations do not confer cross-resistance to d4T in phenotypic assays due to differential sensitivity of excision to inhibition by the next complementary nucleotide [3]. These divergent biochemical and pharmacological properties preclude simple substitution and necessitate compound-specific procurement for reproducible research.

Inhibitory Potency

Potency against HIV-1 RT may vary significantly; d4T-TP or 3TC-TP may shift assay sensitivity.

Host Polymerase Selectivity

Selectivity profiles against host DNA polymerases differ, introducing confounding variables.

Metabolic Stability

Intracellular half-life and accumulation kinetics may not match, altering time-controlled protocols.

• [1] Ueno T, Shirasaka T, Mitsuya H. Enzymatic characterization of human immunodeficiency virus type 1 reverse transcriptase resistant to multiple 2',3'-dideoxynucleoside 5'-triphosphates. J Biol Chem. 1995;270(40):23605-23611. doi:10.1074/jbc.270.40.23605 View Source
• [2] Piliero PJ. Pharmacokinetic properties of nucleoside/nucleotide reverse transcriptase inhibitors. J Acquir Immune Defic Syndr. 2004;37 Suppl 1:S2-S12. doi:10.1097/01.qai.0000137001.40505.56 View Source
• [3] Meyer PR, Matsuura SE, Schinazi RF, So AG, Scott WA. Differential removal of thymidine nucleotide analogues from blocked DNA chains by human immunodeficiency virus reverse transcriptase in the presence of physiological concentrations of 2'-deoxynucleoside triphosphates. Antimicrob Agents Chemother. 2000;44(12):3465-3472. doi:10.1128/AAC.44.12.3465-3472.2000 View Source

AZT Triphosphate: Quantitative Evidence Guide

HIV-1 RT Inhibitory Potency

AZT triphosphate (AZTTP) exhibits a 2.3-fold higher binding affinity for wild-type HIV-1 reverse transcriptase compared to stavudine triphosphate (d4TTP). The inhibition constant (Ki) for AZTTP is 21.8 nM, whereas d4TTP has a Ki of 49.2 nM under identical assay conditions using poly(rA)-oligo(dT) as the template-primer and TTP as the competing substrate [1]. This quantitative difference is critical for designing enzyme inhibition studies requiring precise concentration ranges.

HIV-1 RT Affinity

Head-to-head

AZT-TP Ki 0.007 μM vs d4T-TP Ki 0.032 μM

Supports higher sensitivity in RT inhibition assays

Standard assay with poly(rA):oligo(dT)

Evidence Dimension	Inhibition Constant (Ki) against HIV-1 Reverse Transcriptase
Target Compound Data	Ki = 21.8 nM
Comparator Or Baseline	d4TTP: Ki = 49.2 nM
Quantified Difference	AZTTP Ki is 2.3-fold lower (more potent) than d4TTP
Conditions	Wild-type HIV-1 RT; poly(rA)-oligo(dT) template-primer; TTP as substrate

Why This Matters

Researchers requiring consistent, potent inhibition of wild-type HIV-1 RT should select AZTTP over d4TTP to achieve comparable enzyme saturation at lower compound concentrations, minimizing off-target effects in complex biochemical assays.

• [1] Ueno T, Shirasaka T, Mitsuya H. Enzymatic characterization of human immunodeficiency virus type 1 reverse transcriptase resistant to multiple 2',3'-dideoxynucleoside 5'-triphosphates. J Biol Chem. 1995;270(40):23605-23611. doi:10.1074/jbc.270.40.23605 View Source

Broad-Spectrum Retroviral RT Inhibition

The AZT-resistant HIV-1 reverse transcriptase mutant harboring D67N/K70R/T215F/K219Q mutations demonstrates a dramatic 300-fold increase in the inhibition constant (Ki) for AZTTP compared to wild-type enzyme, whereas the Ki for α-borano-substituted analogs shows a far more modest 3.9-fold increase [1]. This marked loss of sensitivity to AZTTP underscores the compound's vulnerability to thymidine analog mutations (TAMs) and validates its use as a reference inhibitor for characterizing resistance phenotypes.

Cross-Species RT Inhibition

Head-to-head

Ki HIV-1 RT 0.01–0.02 μM; HIV-2/SIVMAC RT 0.02–0.03 μM

Supports cross-species assay validation

Purified RTs from each viral source

Evidence Dimension	Inhibition Constant (Ki) against HIV-1 RT
Target Compound Data	AZTTP Ki = 6500 nM (mutant) vs. 21.8 nM (wild-type); Ratio = 300
Comparator Or Baseline	α-borano-AZTTP: Ki = 32.5 nM (mutant) vs. 8.25 nM (wild-type); Ratio = 3.9
Quantified Difference	AZTTP Ki increases 300-fold in the mutant; comparator increases only 3.9-fold
Conditions	D67N/K70R/T215F/K219Q mutant HIV-1 RT; poly(rA)-oligo(dT) template-primer

Why This Matters

Procurement of AZTTP is essential for laboratories studying TAM-mediated resistance mechanisms or screening novel inhibitors designed to overcome ATP-dependent excision, as it provides the definitive reference phenotype for AZT resistance.

• [1] Ueno T, Shirasaka T, Mitsuya H. Enzymatic characterization of human immunodeficiency virus type 1 reverse transcriptase resistant to multiple 2',3'-dideoxynucleoside 5'-triphosphates. J Biol Chem. 1995;270(40):23605-23611. doi:10.1074/jbc.270.40.23605 View Source

Mitochondrial Polymerase γ Inhibition Profile

AZT triphosphate exhibits mixed-type inhibition of bovine cardiac mitochondrial DNA polymerase γ, with a competitive inhibition constant (Ki) of 1.8 ± 0.2 μM and a noncompetitive Ki' of 6.8 ± 1.7 μM [1]. The competitive Ki is approximately 2.3-fold higher than the Km for the natural substrate dTTP (0.8 ± 0.3 μM), indicating that AZTTP competes with dTTP for the enzyme active site but with modestly lower affinity. This inhibitory potency at the mitochondrial polymerase is approximately 80-fold weaker than its inhibition of HIV-1 RT (Ki = 21.8 nM), providing a quantitative measure of therapeutic selectivity at the enzyme level.

Polymerase γ Selectivity

Cross-study comparable

Competitive Ki 1.8 μM vs HIV-1 RT Ki ~0.01–0.02 μM

Supports mitochondrial toxicity benchmarking

Bovine cardiac polymerase γ model; ~100–180-fold selectivity

Evidence Dimension	Competitive Inhibition Constant (Ki) vs. Substrate Affinity (Km) for DNA Polymerase γ
Target Compound Data	AZTTP competitive Ki = 1.8 ± 0.2 μM; noncompetitive Ki' = 6.8 ± 1.7 μM
Comparator Or Baseline	Natural substrate dTTP Km = 0.8 ± 0.3 μM
Quantified Difference	AZTTP Ki is 2.3-fold higher than dTTP Km (lower affinity); AZTTP inhibits HIV-1 RT ~80-fold more potently than pol γ
Conditions	Purified bovine cardiac mitochondrial DNA polymerase γ; in vitro kinetic assay

Why This Matters

For studies investigating NRTI-induced mitochondrial toxicity or screening for analogs with improved therapeutic index, AZTTP serves as a benchmark reference compound with a well-characterized pol γ inhibition profile that permits direct quantitative comparisons of mitochondrial safety margins.

• [1] Lewis W, Simpson JF, Meyer RR. Cardiac mitochondrial DNA polymerase-gamma is inhibited competitively and noncompetitively by phosphorylated zidovudine. Circ Res. 1994;74(2):344-348. doi:10.1161/01.RES.74.2.344 View Source

Intracellular Half-Life Profile

Following exposure to equimolar concentrations (1.8 μM) of parent nucleosides for 12 hours, the intracellular level of the triphosphate metabolite of FLT (FLTTP) in MT4 cells was two- to threefold higher than that of AZT triphosphate (AZTTP) [1]. This difference is attributable to AZT's reliance on simple diffusion for cellular uptake, whereas FLT enters via carrier-mediated transport, and to AZTMP's inefficient conversion to AZTDP by thymidylate kinase, creating a kinetic bottleneck. Consequently, achieving equivalent intracellular AZTTP concentrations requires higher extracellular prodrug concentrations or longer incubation times.

Intracellular Stability

Supporting evidence

Half-life ≈ 2.5 h in PBMCs

Enables time-controlled enzyme inhibition studies

~5-fold shorter vs longer-acting analogs; mitogen-stimulated PBMCs

Evidence Dimension	Steady-State Intracellular Triphosphate Concentration
Target Compound Data	AZTTP level (arbitrary units relative to comparator)
Comparator Or Baseline	FLTTP: 2- to 3-fold higher than AZTTP
Quantified Difference	FLTTP concentration is 200-300% of AZTTP concentration
Conditions	MT4 cells; 1.8 μM extracellular parent nucleoside; 12-hour incubation

Why This Matters

Investigators conducting cell-based antiviral assays must account for AZTTP's relatively low intracellular accumulation when comparing potency with other NRTIs; direct procurement of AZT triphosphate bypasses the rate-limiting phosphorylation steps, enabling precise control of active metabolite concentration in cell-free enzymatic studies.

• [1] Kong XB, Zhu QY, Vidal PM, Watanabe KA, Polsky B, Armstrong D, et al. Comparisons of anti-human immunodeficiency virus activities, cellular transport, and plasma and intracellular pharmacokinetics of 3'-fluoro-3'-deoxythymidine and 3'-azido-3'-deoxythymidine. Antimicrob Agents Chemother. 1992;36(4):808-818. doi:10.1128/AAC.36.4.808 View Source

Chain Termination Efficiency: AZTTP Incorporation Kinetics vs. d4TTP and Natural dTTP

At physiological Mg²⁺ concentration (6 mM), AZT triphosphate is incorporated by HIV-1 RT with a catalytic efficiency (kpol/Kd = 3.9 μM⁻¹s⁻¹) that is approximately 2.1-fold greater than that of d4TTP (kpol/Kd = 1.9 μM⁻¹s⁻¹), though both are less efficient than the natural substrate dTTP (kpol/Kd = 6.0 μM⁻¹s⁻¹) [1]. At low Mg²⁺ (0.5 mM), the catalytic efficiency of AZTTP (0.6 μM⁻¹s⁻¹) is comparable to that of d4TTP (0.64 μM⁻¹s⁻¹), but the fold decline relative to dTTP is greater for AZTTP (7.2-fold) than for d4TTP (6.7-fold), indicating differential sensitivity to divalent cation concentration.

Evidence Dimension	Catalytic Efficiency (kpol/Kd) of Incorporation by HIV-1 RT
Target Compound Data	AZTTP: kpol = 17.0 s⁻¹, Kd = 3.9 μM, kpol/Kd = 3.9 μM⁻¹s⁻¹ (at 6 mM Mg²⁺)
Comparator Or Baseline	d4TTP: kpol = 22.3 s⁻¹, Kd = 11.6 μM, kpol/Kd = 1.9 μM⁻¹s⁻¹ (at 6 mM Mg²⁺); dTTP: kpol/Kd = 6.0 μM⁻¹s⁻¹
Quantified Difference	AZTTP catalytic efficiency is 2.1-fold higher than d4TTP; 1.5-fold lower than dTTP
Conditions	HIV-1 RT; pre-steady-state kinetics; primer-template as described in reference; 6 mM MgCl₂

Why This Matters

For mechanistic enzymology studies examining the pre-steady-state incorporation kinetics of NRTIs, AZTTP provides a distinct kinetic signature—higher catalytic efficiency at physiological Mg²⁺ than d4TTP, yet with different Mg²⁺-dependence—making it the appropriate reference compound when investigating the role of divalent cations in nucleotide analog incorporation and chain termination.

• [1] Das K, Martinez SE, Arnold E. Pre-steady-state kinetic analysis of HIV-1 reverse transcriptase incorporation of natural and modified nucleotides. In: Structural and Mechanistic Enzymology. 2021. Data reproduced in PMC8190884 Table 2. doi:10.1016/bs.mie.2021.01.001 View Source

AZT Triphosphate: Optimized Application Scenarios

HIV-1 RT Inhibition Positive Control

AZT triphosphate is the definitive reference inhibitor for characterizing the enzymatic phenotype of wild-type and drug-resistant HIV-1 reverse transcriptase variants. Its well-documented Ki values of 21.8 nM for wild-type RT and 6500 nM for the D67N/K70R/T215F/K219Q TAM mutant provide a calibrated benchmark for validating novel RT inhibitors and for assessing the resistance profile of clinical isolates [1]. Laboratories performing high-throughput screening of NRTI candidates should include AZTTP as a positive control to quantify relative potency and resistance susceptibility.

Cross-Validation Standard for Retroviral Models

AZT triphosphate serves as a critical reference compound for evaluating the mitochondrial safety margin of novel NRTIs. Its competitive Ki of 1.8 μM against mitochondrial DNA polymerase γ, coupled with its 80-fold selectivity for HIV-1 RT, establishes a quantitative baseline for comparing the therapeutic index of next-generation analogs [1]. Researchers investigating NRTI-induced mitochondrial dysfunction or screening for analogs with reduced pol γ inhibition should procure AZTTP to enable direct, side-by-side selectivity comparisons under standardized assay conditions.

Tool Compound for Mitochondrial Toxicity Studies

For investigations into the rate-limiting phosphorylation steps that govern NRTI activation, AZT triphosphate is an indispensable reagent. Comparative studies show that AZTTP accumulates to levels 2- to 3-fold lower than FLT triphosphate in MT4 cells due to inefficient conversion of AZT monophosphate to AZT diphosphate by thymidylate kinase [1]. Cell-free enzymatic assays using directly supplied AZTTP bypass this bottleneck, allowing precise quantification of RT inhibition potency independent of cellular kinase activity. This is essential for structure-activity relationship (SAR) studies focused on optimizing triphosphate binding to the RT active site.

Reagent for Time-Controlled Cellular Pharmacology

AZT triphosphate is a required substrate for pre-steady-state kinetic studies examining the molecular mechanism of chain termination by NRTIs. Its catalytic efficiency (kpol/Kd = 3.9 μM⁻¹s⁻¹ at physiological Mg²⁺) is 2.1-fold greater than that of d4TTP, and its Mg²⁺-dependent incorporation kinetics differ markedly from those of the natural substrate dTTP [1]. These distinct kinetic parameters make AZTTP the appropriate reference compound for studies investigating the role of divalent cations in nucleotide analog incorporation, translocation, and excision by HIV-1 reverse transcriptase.

Application

Selection Property

Validation Focus

HIV-1 RT inhibition positive control

Inhibitory potency context

Enzymatic inhibition endpoint review

Cross-retroviral model comparison

Inter-species potency profile

Viral RT endpoint consistency

Mitochondrial polymerase γ profiling

Off-target inhibition benchmark

Polymerase γ selectivity assessment

Time-controlled exposure studies

Intracellular stability profile

Washout and pulse-chase endpoint interpretation

• [1] Ueno T, Shirasaka T, Mitsuya H. Enzymatic characterization of human immunodeficiency virus type 1 reverse transcriptase resistant to multiple 2',3'-dideoxynucleoside 5'-triphosphates. J Biol Chem. 1995;270(40):23605-23611. doi:10.1074/jbc.270.40.23605 View Source
• [2] Lewis W, Simpson JF, Meyer RR. Cardiac mitochondrial DNA polymerase-gamma is inhibited competitively and noncompetitively by phosphorylated zidovudine. Circ Res. 1994;74(2):344-348. doi:10.1161/01.RES.74.2.344 View Source
• [3] Kong XB, Zhu QY, Vidal PM, Watanabe KA, Polsky B, Armstrong D, et al. Comparisons of anti-human immunodeficiency virus activities, cellular transport, and plasma and intracellular pharmacokinetics of 3'-fluoro-3'-deoxythymidine and 3'-azido-3'-deoxythymidine. Antimicrob Agents Chemother. 1992;36(4):808-818. doi:10.1128/AAC.36.4.808 View Source
• [4] Das K, Martinez SE, Arnold E. Pre-steady-state kinetic analysis of HIV-1 reverse transcriptase incorporation of natural and modified nucleotides. In: Structural and Mechanistic Enzymology. 2021. Data reproduced in PMC8190884 Table 2. doi:10.1016/bs.mie.2021.01.001 View Source